Cas no 736992-49-7 (2-Adamantyl-1-benzyloxy-4-bromobenzene)

• Product Name: 2-Adamantyl-1-benzyloxy-4-bromobenzene
• CAS No: 736992-49-7
• MF: C₂₃H₂₅BrO
• MW: 397.348006010056
• MDL: MFCD09258646
• CID: 562017
• PubChem ID: 53445513
• Update Time: 2025-09-28

2-Adamantyl-1-benzyloxy-4-bromobenzene Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane,1-[5-bromo-2-(phenylmethoxy)phenyl]-
• 1-[2-(Benzyloxy)-5-bromophenyl]adamantane
• 2-(Adamantan-1-yl)-1-benzyloxy-4-bromobenzene
• 2-Adamantyl-1-benzyloxy-4-bromobenzene
• 2-(5-bromo-2-phenylmethoxyphenyl)adamantane
• 736992-49-7
• AKOS015840939
• 2-[2-(BENZYLOXY)-5-BROMOPHENYL]ADAMANTANE

• MDL： MFCD09258646
• Inchi： 1S/C23H25BrO/c24-20-6-7-22(25-14-15-4-2-1-3-5-15)21(13-20)23-18-9-16-8-17(11-18)12-19(23)10-16/h1-7,13,16-19,23H,8-12,14H2
• InChI Key： USYFIKGHAJXZFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C2CC3CC(C2)CC1C3)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.10900
• Monoisotopic Mass: 396.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 483.9±40.0 °C at 760 mmHg
• Flash Point: 187.1±13.3 °C
• Refractive Index: 1.622
• PSA: 9.23000
• LogP: 6.49590
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Adamantyl-1-benzyloxy-4-bromobenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Adamantyl-1-benzyloxy-4-bromobenzene

Comprehensive Overview of 2-Adamantyl-1-benzyloxy-4-bromobenzene (CAS No. 736992-49-7): Properties, Applications, and Industry Insights

2-Adamantyl-1-benzyloxy-4-bromobenzene (CAS No. 736992-49-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated aromatic derivative features a unique adamantyl group, which enhances its structural rigidity and potential bioactivity. The compound's molecular architecture combines a benzyloxy linker with a bromobenzene core, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules.

In recent years, the demand for high-performance intermediates like 2-Adamantyl-1-benzyloxy-4-bromobenzene has surged, driven by innovations in drug discovery and organic electronics. Researchers frequently explore its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular frameworks. Its bromine substituent serves as a reactive handle for further functionalization, aligning with the growing trend of modular synthesis in medicinal chemistry.

The compound's adamantyl moiety is particularly noteworthy due to its lipophilic nature and metabolic stability, traits highly valued in the development of CNS-targeting drugs. With increasing interest in neurotherapeutics and kinase inhibitors, CAS 736992-49-7 has emerged as a candidate for optimizing drug-like properties. Additionally, its potential role in liquid crystal materials and OLED precursors reflects broader applications beyond pharmaceuticals.

From a synthetic perspective, 2-Adamantyl-1-benzyloxy-4-bromobenzene exemplifies the convergence of scalable chemistry and atom economy. Industry professionals often inquire about its purity standards, storage conditions, and handling protocols, underscoring the need for reliable technical data. Environmental considerations also play a role, as sustainable halogenation methods gain traction in green chemistry initiatives.

Market analysts highlight the compound's relevance in patent-protected formulations, especially in regions with robust generic drug pipelines. FAQs surrounding CAS 736992-49-7 frequently address its supply chain stability and cost-effectiveness compared to alternative intermediates. As regulatory landscapes evolve, compliance with REACH and FDA guidelines remains a critical discussion point for manufacturers.

In summary, 2-Adamantyl-1-benzyloxy-4-bromobenzene represents a multifaceted tool for modern chemists, bridging gaps between academic research and industrial applications. Its adaptability to high-throughput screening and catalysis ensures continued relevance in an innovation-driven market. Future studies may explore its utility in targeted drug delivery or energy storage materials, further expanding its scientific footprint.